Cas no 54617-73-1 (2,5-Piperazinedione,3,6-bis[(1R)-1-hydroxyethyl]-, (3S,6S)-)

• Product Name: 2,5-Piperazinedione,3,6-bis[(1R)-1-hydroxyethyl]-, (3S,6S)-
• CAS No: 54617-73-1
• MF: C₈H₁₄N₂O₄
• MW: 202.207762241364
• CID: 368157
• PubChem ID: 193921
• Update Time: 2025-04-19

2,5-Piperazinedione,3,6-bis[(1R)-1-hydroxyethyl]-, (3S,6S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3,6-bis[(1R)-1-hydroxyethyl]-, (3S,6S)-
• cyclo(di(threonine))
• Cyclo(di(thr))
• Cyclo(L-threonine)2
• Cyclo(L-allothreonine)2
• DTXSID40969884
• Cyclo(L-thr)2
• 54617-73-1
• Cyclo(L-thr-L-thr)
• (3S,6R)-3,6-Bis((R)-1-hydroxyethyl)piperazine-2,5-dione
• 3,6-Bis(1-hydroxyethyl)-3,6-dihydropyrazine-2,5-diol
• Cyclo(L-allothr)2
• 2,5-Piperazinedione, 3,6-bis(1-hydroxyethyl)-, (3S-(3alpha(S*),6alpha(S*)))-

• Inchi： 1S/C8H14N2O4/c1-3(11)5-7(13)10-6(4(2)12)8(14)9-5/h3-6,11-12H,1-2H3,(H,9,14)(H,10,13)/t3-,4-,5-,6+/m1/s1
• InChI Key： FEXBTWNVLLOVLN-KAZBKCHUSA-N
• SMILES： O[C@H](C)[C@@H]1C(N[C@H](C(N1)=O)[C@@H](C)O)=O

Computed Properties

• Exact Mass: 202.09542
• Monoisotopic Mass: 202.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.281
• Boiling Point: 589.3°C at 760 mmHg
• Flash Point: 310.2°C
• Refractive Index: 1.506
• PSA: 98.66